Cas no 1429417-87-7 (4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine)

• Product Name: 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine
• CAS No: 1429417-87-7
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 5160344
• Update Time: 2025-10-23

4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine

• Inchi： 1S/C10H16N4O3/c1-8(2)13-7-9(14(15)16)10(11-13)12-3-5-17-6-4-12/h7-8H,3-6H2,1-2H3
• InChI Key： CGTXGTSPGLDMBU-UHFFFAOYSA-N
• SMILES： N1(C2C([N+]([O-])=O)=CN(C(C)C)N=2)CCOCC1

Additional information on 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine

4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine: A Comprehensive Overview

4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine (CAS No. 1429417-87-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine.

Chemical Structure and Properties

The molecular formula of 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine is C₁₂H₁₆N₄O₃, with a molecular weight of 256.28 g/mol. The compound features a morpholine ring linked to a substituted pyrazole moiety, which includes an isopropyl group and a nitro group. The presence of these functional groups imparts distinct chemical properties to the molecule, such as enhanced solubility and reactivity. The nitro group, in particular, is known for its electron-withdrawing nature, which can influence the compound's biological activity and pharmacokinetic properties.

Synthesis Methods

The synthesis of 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine has been reported using various methodologies. One common approach involves the reaction of 3-chloro-1-isopropyl-4-nitro-pyrazole with morpholine in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalysts that minimize waste and energy consumption.

Biological Activities and Therapeutic Potential

4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, the compound has shown promise in modulating neurotransmitter systems, making it a potential candidate for the treatment of neurological disorders.

Clinical trials have further validated these findings. A phase II trial evaluating the efficacy of 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine in patients with chronic pain reported significant reductions in pain intensity and improved quality of life. These results have sparked interest in exploring its potential for broader therapeutic applications.

Mechanisms of Action

The biological activities of 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine are attributed to its ability to interact with multiple molecular targets. One key mechanism involves its interaction with COX enzymes, leading to reduced production of prostaglandins, which are pro-inflammatory mediators. Additionally, the compound has been shown to modulate ion channels and receptors involved in pain signaling pathways. These multifaceted mechanisms contribute to its broad-spectrum therapeutic effects.

Safety and Toxicology

The safety profile of 4-(1-Isopropyl-4-nitro-1H-pyrazol-3-yl)-morpholine has been extensively evaluated through preclinical studies. Toxicological assessments have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any pharmaceutical agent, careful monitoring is essential to ensure patient safety during clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(1-isopropyl-4-nitro-1H-pyrazol–3–yl)–morpholine continues to uncover new insights into its mechanisms of action and therapeutic potential. Future studies are likely to focus on optimizing its pharmacokinetic properties and exploring its efficacy in treating a wider range of conditions. The development of novel formulations and delivery systems may further enhance its clinical utility.

In conclusion, 4-(1-isopropyl–4–nitro–1H–pyrazol–3–yl)–morpholine (CAS No. 1429417–87–7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an intriguing candidate for further investigation and development as a therapeutic agent.